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Technical Support Center: CFC-11 Emission
Tracking Models
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

accuracy of CFC-11 emission tracking models.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of uncertainty in CFC-11 emission tracking models?

A1: The primary sources of uncertainty in CFC-11 emission tracking models stem from both

"top-down" and "bottom-up" approaches. For top-down models, which rely on atmospheric

measurements, significant uncertainties arise from:

Atmospheric Transport and Chemistry Models (CTMs): Inaccuracies in simulating

atmospheric transport, particularly stratosphere-troposphere exchange, can lead to

misinterpretation of concentration data.[1][2] The choice of meteorological input data

(reanalysis data), model resolution, and nudging methods also contribute to uncertainty.[1]

Sparsity of Monitoring Networks: Ground-based monitoring stations are unevenly distributed

across the globe, leaving large areas without adequate coverage for constraining regional

emissions.[3][4]
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Interannual Variability: Natural variations in atmospheric dynamics, such as the Brewer-

Dobson circulation and the quasi-biennial oscillation (QBO), can influence surface

concentrations of CFC-11, complicating emission estimations.[1]

For bottom-up models, which are based on inventories of production and usage, key

uncertainties include:

CFC-11 Banks: The amount of CFC-11 contained in existing products ("banks") like

insulating foams is highly uncertain.[3][5]

Emission Factors: The rates at which CFC-11 is released from these banks during product

use and at the end of their life are not well-defined and can vary significantly.[5][6]

Unreported Production: Illicit production and use of CFC-11, which are not included in official

inventories, have been a major source of discrepancy between top-down and bottom-up

estimates.[3][4]

Q2: How can I reduce the impact of atmospheric transport model uncertainties on my emission

estimates?

A2: To reduce the impact of atmospheric transport model uncertainties, you can employ several

strategies:

Multi-Model Ensembles: Utilize multiple atmospheric transport models in your analysis. This

approach helps to understand the range of emission estimates resulting from different model

physics and parameterizations.[3]

Model Validation with Observational Constraints: Use measurements of long-lived gases

from established monitoring networks (e.g., NOAA, AGAGE) to diagnose and improve your

model's ability to simulate dynamical variability.[1][7]

Refine Model Configuration: Investigate the sensitivity of your model to different reanalysis

inputs, model resolutions, and nudging techniques to identify the optimal configuration for

your study region.[1]

Bayesian Inverse Modeling: Employ Bayesian inverse methods that explicitly account for

model uncertainty in the form of a prior uncertainty covariance matrix. This allows for a more
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robust estimation of emissions by weighting the observations and the prior emissions based

on their respective uncertainties.[3][8]

Q3: What is the role of "inverse modeling" in tracking CFC-11 emissions, and how does it

work?

A3: Inverse modeling is a "top-down" approach that uses atmospheric observations of CFC-11

concentrations to infer emissions.[3][9] The process works by combining atmospheric

concentration measurements with an atmospheric transport model to work backward and

determine the location and magnitude of emissions that would produce the observed

concentrations.[3][10] This technique is particularly useful for identifying and quantifying

emissions from specific regions, especially when there is a discrepancy between expected

emissions based on inventories and observed atmospheric concentrations.[9][11] The core

components of a regional inverse modeling framework are atmospheric concentration data,

meteorological data, a Lagrangian or Eulerian transport model, and the inverse modeling

algorithm itself.[10]

Troubleshooting Guides
Problem: My top-down and bottom-up CFC-11 emission estimates show a significant

discrepancy.

This is a common issue that has been central to the recent discovery of renewed CFC-11

emissions.[3] The discrepancy often points to unreported production and use of CFC-11 that is

not accounted for in bottom-up inventories.[4]

Troubleshooting Steps:

Re-evaluate Bottom-Up Inventory Data:

Emission Factors: Critically assess the emission factors used for different life stages of

CFC-11-containing products. These factors can have large uncertainties.[5]

Product Lifespans: Ensure that the assumed lifespans of products like closed-cell foams

are accurate, as this significantly impacts the timing of emissions from banks.[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://ozone.unep.org/system/files/documents/SAP-2021-report-on-the-unexpected-emissions-of-CFC-11-1268_en.pdf
https://acp.copernicus.org/articles/22/2891/2022/
https://ozone.unep.org/system/files/documents/SAP-2021-report-on-the-unexpected-emissions-of-CFC-11-1268_en.pdf
https://acp.copernicus.org/articles/20/7153/2020/acp-20-7153-2020.pdf
https://ozone.unep.org/system/files/documents/SAP-2021-report-on-the-unexpected-emissions-of-CFC-11-1268_en.pdf
https://ozone.unep.org/system/files/documents/Montzka_MondaySideEvent_30June_forPDF.pdf
https://acp.copernicus.org/articles/20/7153/2020/acp-20-7153-2020.pdf
https://www.researchgate.net/publication/333299500_Increase_in_CFC-11_emissions_from_eastern_China_based_on_atmospheric_observations
https://ozone.unep.org/system/files/documents/Montzka_MondaySideEvent_30June_forPDF.pdf
https://ozone.unep.org/system/files/documents/SAP-2021-report-on-the-unexpected-emissions-of-CFC-11-1268_en.pdf
https://ozone.unep.org/story-behind-unexpected-emissions-cfc-11
https://acp.copernicus.org/articles/25/11469/2025/
https://acp.copernicus.org/articles/25/11469/2025/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


End-of-Life Management: Investigate the assumptions made about the handling and

disposal of products at the end of their life, as this affects the release of banked CFC-11.

[5][6]

Refine Top-Down Modeling Approach:

Sensitivity Analysis: Conduct a sensitivity analysis of your atmospheric transport model to

different meteorological datasets and model parameters to understand the range of

possible emission estimates.[1]

Expand Observational Data: Incorporate data from multiple monitoring networks (e.g.,

NOAA, AGAGE) and different measurement platforms (e.g., ground-based, aircraft) to

better constrain your inversion.[7]

Interspecies Correlation: Use interspecies correlation methods, for example, by comparing

CFC-11 enhancements with a co-emitted substance with better-known emissions (like

carbon monoxide), to independently verify your emission estimates.[3]

Investigate Potential Unreported Production:

Regional Hotspots: Use high-resolution inverse modeling to pinpoint potential "hotspots" of

emissions that are not consistent with known banks.[11]

Scenario Analysis: Develop different scenarios of unreported production and use them as

inputs for your models to see which scenarios best match the observed atmospheric

concentrations.[2][9]

Problem: My model has difficulty simulating the interannual variability of CFC-11 surface

concentrations.

Interannual variability in atmospheric dynamics can significantly influence CFC-11

concentrations at the surface, independent of changes in emissions.[1]

Troubleshooting Steps:

Diagnose Stratospheric Influence:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://acp.copernicus.org/articles/25/11469/2025/
https://www.researchgate.net/figure/Uncertainty-and-sensitivity-analysis-of-CFC-11-emissions-through-bottom-up-413-modeling_fig4_392445183
https://gml.noaa.gov/publications/annual_meetings/2018/abstracts/92-180322-A.pdf
https://gml.noaa.gov/hats/combined/CFC11.html
https://ozone.unep.org/system/files/documents/SAP-2021-report-on-the-unexpected-emissions-of-CFC-11-1268_en.pdf
https://www.researchgate.net/publication/333299500_Increase_in_CFC-11_emissions_from_eastern_China_based_on_atmospheric_observations
https://ams.confex.com/ams/2020Annual/meetingapp.cgi/Paper/369702
https://acp.copernicus.org/articles/20/7153/2020/acp-20-7153-2020.pdf
https://gml.noaa.gov/publications/annual_meetings/2018/abstracts/92-180322-A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry-Climate Models (CCMs): Utilize a CCM to investigate the influence of

stratospheric dynamical components, such as the Brewer-Dobson circulation and the

Quasi-Biennial Oscillation (QBO), on surface concentrations.[1]

Tracer Correlations: Analyze the correlation of CFC-11 with other tracers that have well-

understood stratospheric sources and sinks to isolate the dynamical signal.

Improve Model Physics and Resolution:

Model Resolution: Test the impact of increasing the horizontal and vertical resolution of

your atmospheric model, as this can improve the simulation of transport processes.[1]

Nudging Techniques: Experiment with different nudging methods to better constrain the

model's meteorology to observations, which can improve the simulation of atmospheric

transport.[1]

Data Assimilation:

Incorporate data assimilation techniques to integrate observational data into your model in

near real-time. This can help to correct for model biases and improve the representation of

atmospheric dynamics.[12][13]

Quantitative Data Summary
Table 1: Comparison of Top-Down and Bottom-Up Global CFC-11 Emission Estimates (Gg

yr⁻¹)
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Year/Period
Top-Down
(Observation-
Based)

Bottom-Up
(Inventory-Based
Expectation)

Discrepancy (Top-
Down - Bottom-Up)

2002–2012 ~55 Expected to decline -

2014–2016 67 ± 3 Expected to decline

~13 Gg yr⁻¹ higher

than 2002-2012

average[3]

2018 70 ± 10 Expected to decline -

2019 ~52 Expected to decline
Significant decline

from 2018[14]

Table 2: Regional Contribution to the Increase in CFC-11 Emissions (Gg yr⁻¹)

Region
Emission Increase (2014–
2017 vs. 2008–2012)

Percentage of Global
Increase

Eastern China 7 ± 3 40% - 60%[9][11]

Other Regions Remainder
40% - 60% (less constrained)

[8]

Experimental Protocols
Protocol 1: Regional Emission Quantification using Bayesian Inverse Modeling

This protocol outlines the key steps for quantifying regional CFC-11 emissions using a

Bayesian inverse modeling framework.

1. Data Acquisition and Preparation:

Atmospheric Observations: Obtain high-frequency, high-precision CFC-11 concentration data
from monitoring stations within and downwind of the region of interest (e.g., from AGAGE or
NOAA networks).[7][11]
Meteorological Data: Acquire high-resolution meteorological data (e.g., from ECMWF or UK
Met Office) to drive the atmospheric transport model.[10]
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A Priori Emission Inventory: Develop a prior estimate of CFC-11 emissions for the study
domain. This can be based on existing inventory data or a simple assumption of uniform
distribution.

2. Atmospheric Transport Modeling:

Select a suitable atmospheric transport model (e.g., FLEXPART, NAME).[10]
For each atmospheric observation, run the model in backward mode to generate a "source-
receptor matrix" or "footprint" that quantifies the sensitivity of the observation to upwind
emissions.[3]

3. Bayesian Inversion:

Define the prior emissions and their uncertainties in a state vector.
Define the observations and their uncertainties (including measurement and model errors) in
an observation vector.
Use the source-receptor matrix to relate the emissions to the observations.
Apply a Bayesian optimization algorithm to solve for the posterior emissions that best fit the
observations, considering the prior constraints.

4. Uncertainty Quantification:

Calculate the posterior uncertainty of the estimated emissions. This is typically derived from
the inverse of the Hessian of the cost function, which provides the error covariance matrix of
the solution.
Perform sensitivity tests by varying the prior emissions, observation uncertainties, and model
parameters to assess the robustness of the results.
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Caption: Workflow for regional CFC-11 emission estimation using inverse modeling.
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Caption: Key sources of uncertainty in CFC-11 emission tracking models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166822?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

